Cas no 866727-75-5 (3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one)

• Product Name: 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one
• CAS No: 866727-75-5
• MF: C₁₅H₉ClFNO₃S
• MW: 337.753265142441
• MDL: MFCD05900155
• CID: 4663191
• Update Time: 2025-06-26

3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorophenyl)sulfonyl]-6-fluoroquinolin-4(1H)-one
• 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one

• MDL： MFCD05900155
• Inchi： 1S/C15H9ClFNO3S/c16-9-1-4-11(5-2-9)22(20,21)14-8-18-13-6-3-10(17)7-12(13)15(14)19/h1-8H,(H,18,19)
• InChI Key： DFDKVZQSWJHHOW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one

3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one: A Comprehensive Overview

3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one, also known by its CAS registry number CAS No. 866727-75-5, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a quinolinone backbone with a sulfonyl group attached to a 4-chlorophenyl moiety. The presence of the fluoro substituent at the sixth position further enhances its chemical versatility and reactivity.

The synthesis of 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, condensation reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the construction of such complex molecules. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key transformations in the synthesis process.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The quinolinone framework is known for its ability to form stable coordination complexes with metal ions, making it a valuable component in the development of metal-organic frameworks (MOFs) and related materials. Additionally, the sulfonyl group imparts electronic and steric properties that can be tailored for specific applications, such as sensors or nonlinear optical materials.

Recent studies have also highlighted the role of 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one in drug discovery efforts. Its structural features make it an attractive candidate for exploring interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have investigated its potential as an inhibitor of kinases and other protein targets associated with diseases such as cancer and neurodegenerative disorders.

The chemical stability and reactivity of this compound are influenced by its substituents. The chlorine atom on the phenyl ring contributes to both electronic effects and steric hindrance, while the fluoro group at position six enhances lipophilicity and potentially improves bioavailability in pharmaceutical applications. These properties make it a versatile building block for further functionalization and modification.

In terms of spectroscopic characterization, 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one exhibits distinct UV-vis absorption bands due to its conjugated π-system. This feature has been exploited in studies on excited-state dynamics and energy transfer processes, which are critical for applications in optoelectronics and photovoltaics.

The development of scalable synthesis routes for this compound remains an active area of research. Traditional methods often involve multiple purification steps, which can be challenging for large-scale production. However, recent advances in flow chemistry and continuous processing have shown promise in addressing these limitations.

In conclusion, 3-(4-Chlorophenyl)sulfonyl-6-fluoroquinolin-4(1H)-one is a multifaceted compound with wide-ranging applications across chemistry, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable addition to the arsenal of modern chemical compounds.